Cas no 2229617-67-6 (2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane
• CAS No: 2229617-67-6
• MF: C₇H₆BrClOS
• MW: 253.543939113617
• CID: 6027992
• PubChem ID: 165672229
• Update Time: 2025-11-01

2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane
• 2-[(4-bromo-5-chlorothiophen-2-yl)methyl]oxirane
• 2229617-67-6
• EN300-1920761

• Inchi： 1S/C7H6BrClOS/c8-6-2-5(11-7(6)9)1-4-3-10-4/h2,4H,1,3H2
• InChI Key： NEVDDVYUDAEHKK-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CC1CO1)Cl

Computed Properties

• Exact Mass: 251.90113g/mol
• Monoisotopic Mass: 251.90113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane

Professional Introduction to Compound with CAS No. 2229617-67-6 and Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane

The compound with the CAS number 2229617-67-6 and the product name 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and chloro substituents on a thiophene ring, combined with an epoxide functional group, makes it a versatile intermediate for synthesizing complex organic molecules.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. Thiophene derivatives, in particular, have been extensively explored for their biological activity. The compound 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane is no exception, as it offers a scaffold that can be modified to target various biological pathways. The epoxide group, a key feature of this molecule, is known for its reactivity in nucleophilic substitution reactions, which can be exploited to introduce diverse functional groups and enhance the pharmacological properties of the compound.

In the realm of medicinal chemistry, the synthesis of novel compounds often involves careful consideration of structural motifs that can interact with biological targets. The thiophen-2-yl moiety in 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane provides a stable aromatic system that can be further functionalized. This flexibility allows chemists to design molecules with specific binding affinities and selectivity profiles. For instance, modifications at the 4-bromo and 5-chloro positions can alter the electronic properties of the ring, influencing its interaction with enzymes and receptors.

One of the most exciting applications of this compound is in the development of antiviral and anticancer agents. Thiophene derivatives have been shown to exhibit potent activity against a range of pathogens due to their ability to disrupt essential biological processes. The epoxide group in 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane can be used to create covalent bonds with biomolecules, leading to the development of irreversible inhibitors. Such inhibitors can offer superior efficacy by binding tightly to their targets and preventing their function.

Moreover, the compound's structural features make it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. These approaches are increasingly employed in drug discovery to identify lead compounds with high potency and low toxicity. The reactivity of the epoxide group allows for rapid diversification of the molecular library, enabling researchers to explore a wide range of chemical space efficiently.

Recent advances in synthetic methodologies have further enhanced the utility of 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane. Techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to introduce various substituents into the thiophene ring with high precision. This has opened up new possibilities for designing molecules with tailored properties. For example, palladium-catalyzed coupling reactions can be used to attach aryl or vinyl groups, expanding the scope of potential applications.

The compound's potential extends beyond pharmaceuticals into materials science and agrochemicals. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. Additionally, they can serve as intermediates in the synthesis of pesticides and herbicides, contributing to crop protection strategies.

In conclusion, 2-(4-bromo-5-chlorothiophen-2-yl)methyloxirane represents a promising candidate for further research and development in multiple fields. Its unique structural features and reactivity make it a valuable building block for synthesizing novel compounds with potential therapeutic applications. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing global health challenges.